Cas no 2172223-71-9 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-3-methylbutanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-3-methylbutanoic acid
• CAS No: 2172223-71-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6258546
• PubChem ID: 165573873
• Update Time: 2025-10-31

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-3-methylbutanoic acid
• 2172223-71-9
• EN300-1561432
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]methyl}-3-methylbutanoic acid

• Inchi： 1S/C27H34N2O5/c1-17(2)22(25(31)32)14-28-24(30)13-27(3,4)16-29-26(33)34-15-23-20-11-7-5-9-18(20)19-10-6-8-12-21(19)23/h5-12,17,22-23H,13-16H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： MORHQAIVYLRBLU-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)CC(NCC(C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-3-methylbutanoic acid

Comprehensive Overview of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-3-methylbutanoic acid (CAS No. 2172223-71-9)

In the realm of peptide synthesis and pharmaceutical research, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-3-methylbutanoic acid (CAS No. 2172223-71-9) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS). Its unique structure, featuring the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, ensures high selectivity and efficiency in peptide chain assembly, making it indispensable for researchers developing novel therapeutics.

The growing interest in peptide-based drugs and bioconjugation techniques has propelled the demand for specialized reagents like 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-3-methylbutanoic acid. Recent studies highlight its utility in designing targeted drug delivery systems and antibody-drug conjugates (ADCs), addressing challenges such as solubility and stability. With the rise of personalized medicine, this compound’s role in creating custom peptide sequences aligns with trends toward precision healthcare solutions.

From a chemical perspective, the Fmoc group in this compound offers reversible protection for amines, enabling controlled deprotection under mild basic conditions (e.g., piperidine). This property is crucial for stepwise peptide elongation, minimizing side reactions. The 3,3-dimethylbutanamidomethyl moiety further enhances steric hindrance, reducing racemization risks during synthesis—a common concern in non-natural amino acid incorporation. Such features make it a preferred choice for synthesizing complex peptidomimetics and macrocyclic peptides.

Beyond academia, industries leverage CAS 2172223-71-9 for scalable production of therapeutic peptides, including GLP-1 analogs and antimicrobial peptides. Its compatibility with automated synthesizers streamlines high-throughput workflows, answering the market’s need for cost-effective peptide manufacturing. Additionally, its application in proteomics research—such as labeling and crosslinking—underscores its versatility.

Quality control remains paramount when handling 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-3-methylbutanoic acid. Analytical techniques like HPLC and mass spectrometry ensure purity, while proper storage (-20°C under inert gas) preserves reactivity. As regulatory agencies emphasize cGMP compliance for peptide APIs, suppliers must adhere to stringent documentation practices for batches of this compound.

Looking ahead, innovations in green chemistry may drive demand for eco-friendly variants of Fmoc-protected building blocks. Researchers are exploring solvent-free coupling methods and biodegradable alternatives, aligning with global sustainability goals. Meanwhile, the integration of AI-driven peptide design tools could further optimize the use of this compound, accelerating drug discovery timelines.

In summary, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-3-methylbutanoic acid (CAS No. 2172223-71-9) stands at the intersection of chemistry and biotechnology, enabling breakthroughs in peptide therapeutics and biomaterials. Its multifaceted applications—from cancer research to vaccine development—ensure its relevance in an evolving scientific landscape.